4-amino-N-propylbenzamide hydrochloride

• IUPAC Name: 4-amino-N-propylbenzamide;hydrochloride
• InChI: InChI=1S/C10H14N2O.ClH/c1-2-7-12-10(13)8-3-5-9(11)6-4-8;/h3-6H,2,7,11H2,1H3,(H,12,13);1H
• InChI Key: WKFRANMQMYLQCA-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=C(C=C1)N.Cl
• Molecular Formula: C10H15ClN2O
• Molecular Weight: 214.69 g/mol

Description

Synthesis Analysis

The synthesis of benzamides, including 4-amino-N-propylbenzamide hydrochloride, can be achieved through direct condensation of carboxylic acids and amines in the presence of diatomite earth@IL/ZrCl4 under ultrasonic irradiation. This method provides a green, rapid, mild, and highly efficient pathway for the preparation of benzamide derivatives.

Molecular Structure Analysis

The molecular weight of this compound is 214.69. The InChI code is 1S/C10H14N2O.ClH/c1-2-7-12-10 (13)8-3-5-9 (11)6-4-8;/h3-6H,2,7,11H2,1H3, (H,12,13);1H.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a melting point of 223-225 degrees Celsius.

Mechanism of Action

4-amino-N-propylbenzamide hydrochloride HCl acts as an agonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It binds to the receptor and activates it, leading to the release of intracellular calcium and the activation of downstream signaling pathways. This activation of mGluR5 is thought to be responsible for the effects of this compound HCl on neurotransmitter systems, such as the dopaminergic, glutamatergic, and cholinergic systems.
Biochemical and Physiological Effects
This compound HCl has been shown to have a variety of effects on biochemical and physiological processes. It has been shown to increase the release of dopamine and serotonin in the brain, resulting in an antidepressant-like effect. It has also been shown to inhibit the reuptake of dopamine and serotonin, resulting in an increase in their concentrations in the brain. In addition, this compound HCl has been shown to modulate the release of glutamate, an important neurotransmitter involved in learning and memory.

Advantages and Limitations for Lab Experiments

4-amino-N-propylbenzamide hydrochloride HCl has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to obtain, and has a relatively low toxicity. It is also stable in aqueous solutions, making it suitable for use in a variety of experiments. However, this compound HCl does have some limitations. It is not water-soluble, so it must be dissolved in an organic solvent before use. It is also not suitable for use in high-temperature experiments due to its low melting point.

Future Directions

There are several potential future directions for research on 4-amino-N-propylbenzamide hydrochloride HCl. These include further studies of its mechanism of action and its effects on biochemical and physiological processes, as well as its potential use as a therapeutic agent for neurological disorders. Additionally, further research is needed to investigate the potential for this compound HCl to act as an agonist of other metabotropic glutamate receptors and to explore its potential use in the development of novel drugs. Finally, further research is needed to investigate the potential for this compound HCl to interact with other drugs and to explore its potential use in drug delivery systems.

Scientific Research Applications

4-amino-N-propylbenzamide hydrochloride HCl is used in scientific research as a reagent for the synthesis of other compounds. It is also used as a substrate in enzyme assays and as a probe to study the role of enzymes in biological processes. This compound HCl has been used in studies of the molecular mechanisms of action of various drugs, including serotonin reuptake inhibitors and drugs that act on the GABA receptor. It has also been used to study the pharmacology of various neurotransmitter systems, including the dopaminergic, glutamatergic, and cholinergic systems.

Safety and Hazards

The compound is classified under the GHS07 hazard class. It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). It is advised to avoid breathing dust, wash skin thoroughly after handling, and use only outdoors or in a well-ventilated area.